N-isopropylthieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: N-propan-2-ylthieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C9H11N3S/c1-6(2)12-9-8-7(3-4-13-8)10-5-11-9/h3-6H,1-2H3,(H,10,11,12)
• InChI Key: CFJNATCVGMPLDU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC1=NC=NC2=C1SC=C2
• Molecular Formula: C9H11N3S
• Molecular Weight: 193.27 g/mol

Description

“N-isopropylthieno[3,2-d]pyrimidin-4-amine” is a chemical compound with the CAS Number: 16234-50-7. It has a molecular weight of 193.27. The IUPAC name for this compound is N-isopropylthieno[3,2-d]pyrimidin-4-amine.

Molecular Structure Analysis

The InChI code for N-isopropylthieno[3,2-d]pyrimidin-4-amine is 1S/C9H11N3S/c1-6(2)12-9-8-7(3-4-13-8)10-5-11-9/h3-6H,1-2H3,(H,10,11,12). This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

N-isopropylthieno[3,2-d]pyrimidin-4-amine is a powder that is stored at room temperature.

Scientific Research Applications

Corrosion Inhibition

N-isopropylthieno[3,2-d]pyrimidin-4-amine derivatives have been explored for their potential as corrosion inhibitors. For instance, pyrimidine derivatives have shown efficacy in protecting mild steel against corrosion in acidic media. Studies utilizing electrochemical methods, scanning electron microscopy (SEM), and density functional theory (DFT) have demonstrated that these compounds can effectively adsorb onto metal surfaces to prevent corrosion, highlighting their potential in materials science and engineering applications (Yadav et al., 2015).

Antihypertensive Activity

In the pharmacological domain, derivatives of N-isopropylthieno[3,2-d]pyrimidin-4-amine, such as 6-arylpyrido[2,3-d]pyrimidin-7-amine, have been investigated for their antihypertensive effects. Some compounds in this class have been shown to lower blood pressure in hypertensive rats, offering insights into the development of new antihypertensive medications (Bennett et al., 1981).

Antitumor Activity

The antitumor potential of N-isopropylthieno[3,2-d]pyrimidin-4-amine and its derivatives has been a significant focus. For example, the synthesis and evaluation of new amino derivatives of pyrido3′,2′:4,5thieno[3,2-d]pyrimidines have shown pronounced antitumor activity in vitro. This research contributes to the development of novel chemotherapy agents with the potential for improved efficacy and selectivity in cancer treatment (Sirakanyan et al., 2019).

Safety and Hazards

The safety information for N-isopropylthieno[3,2-d]pyrimidin-4-amine includes several hazard statements: H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

There are several references to the potential future directions for the research and development of N-isopropylthieno[3,2-d]pyrimidin-4-amine and similar compounds.